molecular formula C25H23N3O4 B2564367 2,6-dimethoxy-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide CAS No. 898428-71-2

2,6-dimethoxy-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide

Cat. No. B2564367
CAS RN: 898428-71-2
M. Wt: 429.476
InChI Key: MKQAAWALKSBVED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-dimethoxy-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the quinazolinone family and has been synthesized using various methods.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods for synthesizing tetra- and penta-heterocyclic compounds incorporating isoquinoline and quinazoline moieties. These synthetic pathways involve Michael addition reactions, cyclization processes, and reactions with various reagents to produce derivatives with potential pharmacological activities (Abdallah, Hassaneen, & Abdelhadi, 2009). Another study highlighted the synthesis of 3-phenyl-tetrahydroisoquinoline and tetrahydro-benzazepine via Pummerer-type cyclization, demonstrating the utility of boron trifluoride diethyl etherate in enhancing cyclization yields (Saitoh et al., 2001).

Chemical and Spectral Studies

Chemical and spectral studies have been conducted on nitro-substituted quinazolines, providing insights into their synthesis and structural properties. These studies contribute to our understanding of quinazoline derivatives' chemical behavior and potential applications (Thakkar & Patel, 1969).

Antimicrobial Activities

Some quinazolinone derivatives have been synthesized and evaluated for their antimicrobial activities, suggesting potential applications in developing new antimicrobial agents. The structural modifications and biological evaluations indicate the importance of the quinazoline scaffold in medicinal chemistry (Patel & Shaikh, 2011).

Analgesic Activity

Pyrazole and triazole derivatives bearing a quinazoline moiety have been synthesized and tested for their analgesic activities. This research highlights the therapeutic potential of quinazoline derivatives in pain management (Saad, Osman, & Moustafa, 2011).

Novel Quinazolinone Derivatives

The synthesis and antimicrobial activity of novel quinazolinone derivatives have been explored, further underscoring the versatility of the quinazoline core in developing compounds with potential biological activities (Habib, Hassan, & El‐Mekabaty, 2013).

properties

IUPAC Name

2,6-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23N3O4/c1-15-14-17(28-16(2)26-20-9-6-5-8-18(20)25(28)30)12-13-19(15)27-24(29)23-21(31-3)10-7-11-22(23)32-4/h5-14H,1-4H3,(H,27,29)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKQAAWALKSBVED-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)NC(=O)C4=C(C=CC=C4OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,6-dimethoxy-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.